Cas no 71592-57-9 (tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate)

• Product Name: tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate
• CAS No: 71592-57-9
• MF: C₁₁H₂₁NO₂Si
• MW: 227.375444173813
• MDL: MFCD24466171
• CID: 545337
• PubChem ID: 12484898
• Update Time: 2025-06-26

tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-(trimethylsilyl)-2-propynyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(3-trimethylsilylprop-2-ynyl)carbamate
• tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate
• tert-Butyl (3-(trimethylsilyl)prop-2-yn-1-yl)carbamate
• 71592-57-9
• tert-Butyl [3-(trimethylsilyl)prop-2-yn-1-yl]carbamate
• DTXSID20499997
• EN300-263869
• tert-Butyl(3-(trimethylsilyl)prop-2-yn-1-yl)carbamate
• TERT-BUTYL N-[3-(TRIMETHYLSILYL)PROP-2-YN-1-YL]CARBAMATE

• MDL： MFCD24466171
• Inchi： 1S/C11H21NO2Si/c1-11(2,3)14-10(13)12-8-7-9-15(4,5)6/h8H2,1-6H3,(H,12,13)
• InChI Key： ALZMLNAEPLSHIB-UHFFFAOYSA-N
• SMILES： [Si](C#CCNC(=O)OC(C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 227.13423
• Monoisotopic Mass: 227.134155447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate

Chemical Profile of tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate (CAS No. 71592-57-9)

tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 71592-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various biologically active molecules. The unique structural features of this compound, particularly the presence of a propargyl group terminated with a trimethylsilyl (TMS) moiety and a tert-butyl protecting group on the carbamate nitrogen, make it a valuable building block for the development of novel therapeutic agents.

The propargyl functionality, characterized by its triple bond connectivity, introduces a high degree of reactivity that can be exploited in various synthetic transformations. This reactivity is particularly useful in cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. The trimethylsilyl group serves as an excellent protecting group for alkyne hydrogens, preventing unwanted side reactions while allowing for selective deprotection under mild conditions. This dual functionality makes tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate a preferred choice for synthetic chemists aiming to develop intricate molecular frameworks.

The tert-butyl group attached to the carbamate moiety provides steric hindrance and electronic stabilization, which can influence the reactivity and selectivity of subsequent chemical transformations. This feature is particularly advantageous in medicinal chemistry, where precise control over reaction outcomes is essential for optimizing drug-like properties. The combination of these structural elements renders tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate a versatile intermediate for the synthesis of complex molecules with potential therapeutic applications.

In recent years, there has been growing interest in the development of novel carbamate-based drugs due to their broad spectrum of biological activities. Carbamates have been shown to exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating conditions such as inflammation, pain, and neurodegenerative diseases. The unique structural features of tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate make it an attractive scaffold for designing new pharmacophores. For instance, its propargyl group can be readily incorporated into larger molecular structures through cross-coupling reactions, while the TMS Protecting group ensures stability during synthetic manipulations.

One of the most compelling aspects of this compound is its utility in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed processes. Enzymes such as kinases and proteases play critical roles in numerous biological pathways, and their inhibition is often a key strategy in drug development. The propargyl moiety can be used to construct specific binding pockets within enzyme active sites, while the carbamate group can serve as a hydrogen bond acceptor or participate in dipole-dipole interactions with amino acid residues. This dual functionality allows for fine-tuning of binding affinity and selectivity.

Recent advances in computational chemistry have further enhanced the utility of tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate as a scaffold for drug discovery. Molecular modeling studies have demonstrated that modifications to this core structure can lead to compounds with improved pharmacokinetic properties and reduced toxicity. For example, computational screening has identified derivatives with enhanced solubility and metabolic stability, which are crucial factors for successful drug development. These findings highlight the importance of leveraging computational tools alongside traditional synthetic approaches to accelerate the discovery process.

The role of this compound extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. The propargyl group's ability to participate in polymerization reactions makes it a valuable component in designing novel polymeric materials with tailored properties. Similarly, its incorporation into agrochemical formulations can lead to more effective pesticides and herbicides by improving target specificity and environmental compatibility.

In conclusion, tert-butyl N-3-(trimethylsilyl)prop-2-yn-1-ylcarbamate (CAS No. 71592-57-9) is a multifunctional organic compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features—combining a propargyl group with TMS protection and a tert-butyl carbamate—make it an indispensable tool for synthetic chemists seeking to develop innovative molecular architectures. As research continues to uncover new applications for this compound, its importance in drug discovery and materials science is expected to grow even further.